Cas no 1805280-04-9 (Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate
• CAS No: 1805280-04-9
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4811810
• Update Time: 2025-05-22

Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate

• Inchi： 1S/C10H11F2NO2/c1-3-15-10(14)7-4-6(2)5-13-8(7)9(11)12/h4-5,9H,3H2,1-2H3
• InChI Key： UYSXFVWCRSYURL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(C)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1805280-04-9)

Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1805280-04-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl and ester functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a pyridine ring with a carboxylate moiety, makes it a valuable building block for designing novel molecules with enhanced biological activity and physicochemical properties.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate has surged due to their applications in drug discovery and crop protection. Fluorine incorporation often improves metabolic stability, bioavailability, and binding affinity, making this compound a hotspot for researchers exploring next-generation therapeutics and sustainable agrochemicals. The CAS No. 1805280-04-9 is frequently searched in academic databases and patent literature, reflecting its growing relevance in R&D.

The synthesis of Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate typically involves multi-step reactions, including halogenation, esterification, and cross-coupling techniques. Advanced methods such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the industry's need for scalable and eco-friendly processes. These innovations align with the global push toward green chemistry and reduced environmental impact.

From a commercial perspective, CAS No. 1805280-04-9 is supplied by leading chemical manufacturers under stringent quality control standards. Analytical techniques like HPLC, NMR, and mass spectrometry ensure its compliance with regulatory requirements for use in high-value applications. The compound's stability under various storage conditions further enhances its utility in industrial settings.

Emerging trends in precision medicine and smart farming have amplified interest in Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate. For instance, its derivatives are being investigated for targeted drug delivery systems and pesticide formulations with reduced off-target effects. Such developments resonate with public concerns about healthcare sustainability and food security, making this compound a focal point in interdisciplinary research.

In summary, Ethyl 2-(difluoromethyl)-5-methylpyridine-3-carboxylate (CAS No. 1805280-04-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features and functional adaptability position it as a critical enabler of advancements across multiple industries, from life sciences to agricultural technology. As research continues to uncover new applications, this compound is poised to remain a key player in the evolution of specialty chemicals.